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Compound of Interest

Compound Name: VU6019650

Cat. No.: B15617756

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the dissolution of VU6019650, a
potent and selective M5 muscarinic acetylcholine receptor (MAChR) antagonist, for use in in
vitro experiments. Adherence to these procedures is crucial for ensuring the compound's
stability, activity, and the reproducibility of experimental results.

Introduction to VU6019650

VU6019650 is a valuable chemical tool for studying the role of the M5 receptor in various
physiological and pathological processes. It is an orthosteric antagonist with high selectivity for
the human M5 receptor (IC50 = 36 nM) over other mAChR subtypes (M1-4).[1][2] Its favorable
physicochemical properties make it suitable for a range of in vitro cell-based assays.

Physicochemical and Solubility Data

Proper handling and storage of VU6019650 are essential for maintaining its integrity. The
following table summarizes key data for this compound.
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Parameter Value Source
Molecular Formula C18H22FN303S2 MedchemExpress
Molecular Weight 411.51 g/mol MedchemExpress

Recommended Solvent

Dimethyl sulfoxide (DMSO)

Inferred from multiple sources

Storage of Solid -20°C (3 years); 4°C (2 years) MedchemExpress
) -80°C (6 months); -20°C (1
Storage of Stock Solution MedchemExpress
month)
Typical In Vitro Working
1-10puM MedchemExpress

Concentration

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of VU6019650,

which can be further diluted to working concentrations for various in vitro assays.

Materials:

e VU6019650 powder

e Anhydrous dimethyl sulfoxide (DMSOQO), cell culture grade

 Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

o \ortex mixer

e Analytical balance

Procedure:

o Equilibration: Allow the vial of VU6019650 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.
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Weighing: Accurately weigh the desired amount of VU6019650 powder using an analytical
balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution,
weigh out 4.115 mg of VU6019650.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
VU6019650 powder. Using the previous example, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a water bath (not exceeding 37°C) can be used to aid dissolution if
necessary, but avoid excessive heat.

Aliquoting: To minimize freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes. The volume of the aliquots should be based on the
requirements of your planned experiments.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).

Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the serial dilution of the DMSO stock solution to prepare working

concentrations suitable for treating cells in culture.

Materials:

10 mM VU6019650 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or 96-well plates

Calibrated micropipettes and sterile tips

Procedure:

Intermediate Dilution: Prepare an intermediate dilution of the 10 mM stock solution in cell
culture medium. For example, to prepare a 100 uM intermediate solution, add 1 pL of the 10
mM stock to 99 pL of cell culture medium. Mix well by gentle pipetting.
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» Final Working Solution: Further dilute the intermediate solution to the desired final working
concentration. For instance, to achieve a final concentration of 1 uM in a well containing 100
uL of cell culture, add 1 pL of the 100 uM intermediate solution.

e Solvent Control: It is critical to include a vehicle control in your experiments. This control
should contain the same final concentration of DMSO as the wells treated with VU6019650
to account for any effects of the solvent on the cells.

 Incubation: Add the final working solutions (and vehicle controls) to your cell cultures and

incubate for the desired experimental duration.

Diagrams
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Workflow for VU6019650 Solution Preparation
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Caption: Workflow for preparing VU6019650 stock and working solutions.
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VU6019650 Mechanism of Action
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Caption: VU6019650 antagonizes the M5 receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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